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Compound of Interest

Compound Name: BR46

Cat. No.: B1192331 Get Quote

An In-Depth Technical Guide to Basic Red 46
For Researchers, Scientists, and Drug Development Professionals

Introduction
Basic Red 46 is a cationic azo dye widely utilized in the textile industry for dyeing acrylic fibers.

[1] Beyond its industrial applications, it has garnered interest in research for its fluorescent

properties and potential use in biological staining. This guide provides a comprehensive

overview of the chemical structure, properties, and analytical methodologies related to Basic

Red 46, consolidating available data for scientific and research applications.

Chemical Structure and Identification
Basic Red 46 is a monoazo dye characterized by a triazole ring and a tertiary amine. Its

cationic nature is due to the quaternized triazolium group.

IUPAC Name: 5-[(E)-{4-[Benzyl(methyl)amino]phenyl}diazenyl]-1,4-dimethyl-1H-1,2,4-triazol-4-

ium bromide[2]

Chemical Formula: C₁₈H₂₁BrN₆[1]

Molecular Weight: 401.31 g/mol [1]

CAS Number: 12221-69-1[1]

SMILES: CN1C(=--INVALID-LINK--C)N=NC2=CC=C(C=C2)N(C)CC3=CC=CC=C3.[Br-]
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Below is a diagram representing the logical workflow for the identification and characterization

of Basic Red 46.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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